Cas no 61450-00-8 (2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)-)

2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)- structure
61450-00-8 structure
Product Name:2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)-
CAS No:61450-00-8
MF:C6H13NO
MW:115.173521757126
CID:3258474
PubChem ID:40578924
Update Time:2025-04-21

2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)-
    • 2-Furanmethanamine, tetrahydro-2-methyl-, (R)- (9CI)
    • (R)-(2-Methyltetrahydrofuran-2-yl)methanamine
    • 61450-00-8
    • Inchi: 1S/C6H13NO/c1-6(5-7)3-2-4-8-6/h2-5,7H2,1H3/t6-/m1/s1
    • InChI Key: DLKKHCBCEHVVFW-ZCFIWIBFSA-N
    • SMILES: O1CCC[C@]1(C)CN

Computed Properties

  • Exact Mass: 115.099714038Da
  • Monoisotopic Mass: 115.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 35.3Ų

2-FURANMETHANAMINE, TETRAHYDRO-2-METHYL-, (R)- Related Literature

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